Cas no 2228233-93-8 (5-ethynylthiophene-3-carbonitrile)

• Product Name: 5-ethynylthiophene-3-carbonitrile
• CAS No: 2228233-93-8
• MF: C₇H₃NS
• MW: 133.170419931412
• CID: 6194453
• PubChem ID: 155380156
• Update Time: 2025-06-11

5-ethynylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-ethynylthiophene-3-carbonitrile
• EN300-1751057
• SCHEMBL22763877
• 2228233-93-8

• Inchi： 1S/C7H3NS/c1-2-7-3-6(4-8)5-9-7/h1,3,5H
• InChI Key： NSOQLDJNICIVHE-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C#C

Computed Properties

• Exact Mass: 132.99862027g/mol
• Monoisotopic Mass: 132.99862027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Additional information on 5-ethynylthiophene-3-carbonitrile

Comprehensive Analysis of 5-Ethynylthiophene-3-Carbonitrile (CAS No. 2228233-93-8): Properties, Applications, and Future Prospects

5-Ethynylthiophene-3-carbonitrile (CAS No. 2228233-93-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique molecular structure and versatile applications in materials science, pharmaceuticals, and agrochemicals. The compound belongs to the thiophene family, a class of heterocyclic compounds known for their electron-rich properties, making them ideal for use in conductive polymers, organic electronics, and optoelectronic devices. With the increasing demand for sustainable and high-performance materials, 5-ethynylthiophene-3-carbonitrile has emerged as a key intermediate in the synthesis of advanced functional materials.

One of the most notable features of 5-ethynylthiophene-3-carbonitrile is its ethynyl functional group, which allows for facile modification through click chemistry or Sonogashira coupling reactions. This reactivity makes it a valuable building block for constructing complex molecular architectures, such as conjugated polymers or small-molecule semiconductors. Researchers are particularly interested in its potential for developing next-generation organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). These applications align with the global push toward renewable energy and energy-efficient technologies, addressing user queries like "How can thiophene derivatives improve solar cell efficiency?" or "What are the latest advancements in OLED materials?"

In the pharmaceutical sector, 5-ethynylthiophene-3-carbonitrile serves as a precursor for the synthesis of bioactive molecules. Its carbonitrile group offers a handle for further functionalization, enabling the creation of compounds with potential antimicrobial, anti-inflammatory, or anticancer properties. Recent studies have explored its incorporation into drug candidates targeting specific enzymes or receptors, reflecting the growing interest in personalized medicine and targeted therapies. Users searching for "thiophene-based drug discovery" or "nitrile-containing pharmaceuticals" will find this compound highly relevant to their research.

From a synthetic chemistry perspective, the compound's stability and solubility in common organic solvents make it a practical choice for laboratory-scale and industrial applications. Its molecular weight (163.21 g/mol) and melting point (data pending further studies) are critical parameters for process optimization. Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to characterize its purity and structure, ensuring reproducibility in research and manufacturing settings.

The future of 5-ethynylthiophene-3-carbonitrile looks promising, with ongoing investigations into its role in supramolecular chemistry and nanotechnology. For instance, its ability to form self-assembled monolayers (SAMs) on metal surfaces could revolutionize sensor development, a topic frequently searched as "thiophene derivatives in biosensors." Additionally, its compatibility with green chemistry principles—such as solvent-free reactions or catalytic transformations—positions it as a sustainable alternative in synthetic workflows, addressing the demand for eco-friendly chemical processes.

In summary, 5-ethynylthiophene-3-carbonitrile (CAS No. 2228233-93-8) is a multifaceted compound with broad applicability across cutting-edge scientific disciplines. Its integration into renewable energy technologies, pharmaceutical research, and advanced material science underscores its importance in addressing contemporary challenges. As innovation continues to drive these fields, this compound is poised to play a pivotal role in shaping the future of science and industry.